Cas no 70598-15-1 (1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-)
70598-15-1 structure
Product Name:1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-
CAS No:70598-15-1
MF:C17H13FN2O2
MW:296.295727491379
CID:546984
PubChem ID:14770003
Update Time:2025-04-19
1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-
- 2-[1-(4-fluorophenyl)-3-phenylpyrazol-4-yl]acetic acid
- 70598-15-1
- [1-(4-Fluorophenyl)-3-phenyl-1H-pyrazol-4-yl]acetic acid
- 2-(1-(4-Fluorophenyl)-3-phenyl-1H-pyrazol-4-yl)acetic acid
- DTXSID90563836
- SCHEMBL11153382
-
- Inchi: 1S/C17H13FN2O2/c18-14-6-8-15(9-7-14)20-11-13(10-16(21)22)17(19-20)12-4-2-1-3-5-12/h1-9,11H,10H2,(H,21,22)
- InChI Key: IATZOGIYRUCVGC-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1C=C(CC(=O)O)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 296.09619
- Monoisotopic Mass: 296.09610582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
70598-15-1 (1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent